molecular formula C12H11N B8747696 2-(3,4-Dihydronaphthalen-1-yl)acetonitrile

2-(3,4-Dihydronaphthalen-1-yl)acetonitrile

Cat. No. B8747696
M. Wt: 169.22 g/mol
InChI Key: MUZZFWWKQIYSPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,4-Dihydronaphthalen-1-yl)acetonitrile is a useful research compound. Its molecular formula is C12H11N and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-Dihydronaphthalen-1-yl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-Dihydronaphthalen-1-yl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(3,4-Dihydronaphthalen-1-yl)acetonitrile

Molecular Formula

C12H11N

Molecular Weight

169.22 g/mol

IUPAC Name

2-(3,4-dihydronaphthalen-1-yl)acetonitrile

InChI

InChI=1S/C12H11N/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-2,4,6-7H,3,5,8H2

InChI Key

MUZZFWWKQIYSPV-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2C(=C1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mechanically stirred mixture of hexane washed sodium hydride (8.98 g, 0.187 mol, 50%/mineral oil) in THF (400 mL) was added diethyl cyanomethylphosphonate (33.13 g, 0.187 mol) dropwise. The reaction was stirred at room temperature for 1/2 hour. β-Tetralone (24.8 g, 0.170 mol) in THF (100 mL) was added dropwise at 0° C., and the reaction was stirred at room temperature for 1 hour. The reaction was diluted with water (600 mL) and extracted with ether (3×400 mL). The organic phase was washed with brine, dried (MgSO4), and concentrated under reduced pressure to give an orange oil. Distillation from bulb to bulb under high vacuum yielded 22.65 g (79%) of product as a pale yellow oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
8.98 g
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
33.13 g
Type
reactant
Reaction Step Three
Quantity
24.8 g
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
600 mL
Type
solvent
Reaction Step Five
Yield
79%

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